Cas no 590-18-1 (cis-2-Butene)

• Product Name: cis-2-Butene
• CAS No: 590-18-1
• MF: C₄H₈
• MW: 56.1063213348389
• MDL: MFCD00009294
• CID: 38573
• PubChem ID: 5287573
• Update Time: 2025-06-07

cis-2-Butene Chemical and Physical Properties

Names and Identifiers

• cis-2-Butene
• (Z)-But-2-ene
• (2Z)-2-Butene
• (Z)-2-Butene
• (Z)-2-C4H8
• 2-Butene, (2Z)-
• 2-Butene, cis-
• Butene-2, cis-
• cis-1,2-Dimethylethylene
• cis-2-Butylene
• cis-Butene
• UNII-L35ORC9C05
• MFCD00064458
• beta-cis-Butylene
• Q11855353
• High-boiling butene-2
• (2Z)-but-2-ene
• cis-2-Butene, >=99%
• 590-18-1
• cis-But-2-ene
• cis-But-2-en
• CIS-2-BUTENE [HSDB]
• EINECS 209-673-7
• CHEBI:48366
• 2-BUTENE (Z)-FORM
• 107-01-7
• L35ORC9C05
• HSDB 5704
• z-but-2-ene
• ethyl2-(6-aminopyrazin-2-yl)acetate
• .BETA.-BUTYLENE, Z-
• 2-BUTENE, (Z)-
• DTXSID0027224
• B0690
• 2-Butene-cis
• cis-Butylene
• MFCD00009294
• 2-BUTENE
• Z-.BETA.-BUTYLENE
• 2-BUTENE (Z)-FORM [MI]
• Z-BETA-BUTYLENE
• 2-Butene, (Z)-Form
• High-boiling' butene-2
• cis-Dimethylethylene
• DTXCID307224
• cis-butene-2
• DB-369927
• 209-673-7
• BETA-BUTYLENE, Z-

• MDL： MFCD00009294
• Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/b4-3-
• InChI Key： IAQRGUVFOMOMEM-ARJAWSKDSA-N
• SMILES： C(/C)=C/C

Computed Properties

• Exact Mass: 56.06264
• Monoisotopic Mass: 56.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 15.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless compressed or liquefied gas [1]
• Density: 0,62 g/cm3
• Melting Point: -139 ºC
• Boiling Point: 3.7 ºC
• Flash Point: -12 ºC
• Refractive Index: 1.3842
• Stability/Shelf Life: Stable, but prone to polymerization in the presence of suitable catalysts. Extremely flammable. Readily forms explosive mixtures with air. Can lead to flash fires. Incompatible with strong oxidizing agents, halogens, halogen acids, magnesium perchlorate.
• PSA: 0
• LogP: log Kow = 1.85 (mixture of 70% cis- and 30% trans-2-Butene)
• Solubility: Insoluble in water, soluble in most organic solvents [14]
• Merck: 1520
• Vapor Pressure: 1414 mm Hg ( 21 °C)

cis-2-Butene Security Information

• Hazardous Material transportation number：UN 1012
• WGK Germany：3
• Hazard Category Code： R12
• Safety Instruction： S9;S16;S33
• Hazardous Material Identification：
• Risk Phrases：R12
• Safety Term：S9;S16;S33
• Hazard Level：2.1
• HazardClass：2.1
• Explosive Limit：9.7%